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Compound of Interest

Compound Name: Fradimycin A

Cat. No.: B1487377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial spectrum of the
Fradimycin A complex. It is important to note that the term "Fradimycin" can refer to two
distinct classes of antibiotics derived from Streptomyces fradiae. This guide will address both:
the well-established aminoglycoside antibiotic complex, more commonly known as Neomycin,
of which Framycetin (or Neomycin B) is a major component, and a newer class of capoamycin-
type antibiotics, including Fradimycin A and B.

Section 1: The Neomycin/Framycetin Complex
(Fradimycin)

The neomycin complex is a mixture of related aminoglycoside antibiotics, primarily Neomycin
A, B (Framycetin), and C. It is a broad-spectrum antibiotic, exhibiting bactericidal activity
primarily against Gram-negative bacteria and some Gram-positive bacteria.[1][2]

Neomycin exerts its antibacterial effect by irreversibly binding to the 30S ribosomal subunit of
susceptible bacteria.[1] This binding interferes with the decoding site, leading to the misreading
of MRNA during protein synthesis. The resulting non-functional or toxic proteins, along with the
disruption of polysomes, lead to bacterial cell death.
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Start: Prepare Materials

1. Prepare Stock Solution of Antibiotic

'

2. Perform Serial Dilutions in Microplate 3. Prepare Standardized Bacterial Inoculum (0.5 McFarland)

Y Y

4. Inoculate Microplate Wells

'

5. Incubate at 35-37°C for 16-20 hours

6. Visually Inspect for Turbidity (Bacterial Growth)

7. ldentify Lowest Concentration with No Visible Growth (MIC)

End: Report MIC Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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